Cas no 52169-88-7 (4-Oxazolecarbonyl chloride, 2-(2-fluorophenyl)-5-methyl-)
52169-88-7 structure
Product Name:4-Oxazolecarbonyl chloride, 2-(2-fluorophenyl)-5-methyl-
CAS No:52169-88-7
MF:C11H7ClFNO2
MW:239.630185365677
CID:360373
PubChem ID:12282202
Update Time:2025-04-19
4-Oxazolecarbonyl chloride, 2-(2-fluorophenyl)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarbonyl chloride, 2-(2-fluorophenyl)-5-methyl-
- 2-(2-fluorophenyl)-5-methyl-1,3-oxazole-4-carbonyl chloride
- SCHEMBL11626894
- 52169-88-7
- 2-(2-Fluorophenyl)-5-methyloxazole-4-carbonyl chloride
- DTXSID70484075
-
- Inchi: 1S/C11H7ClFNO2/c1-6-9(10(12)15)14-11(16-6)7-4-2-3-5-8(7)13/h2-5H,1H3
- InChI Key: GJMBNTDQCICZJX-UHFFFAOYSA-N
- SMILES: ClC(C1=C(C)OC(C2C=CC=CC=2F)=N1)=O
Computed Properties
- Exact Mass: 239.01501
- Monoisotopic Mass: 239.0149343g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.1
4-Oxazolecarbonyl chloride, 2-(2-fluorophenyl)-5-methyl- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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